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Compound of Interest

Compound Name: Butyl octyl phthalate

Cat. No.: B165906

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on analytical standards, reference
materials, and validated protocols for the quantitative analysis of Butyl Octyl Phthalate (BOP),
a commonly used plasticizer. The following sections offer comprehensive guidance on available
standards, sample preparation, and chromatographic analysis to ensure accurate and
reproducible results in research and quality control settings.

Butyl Octyl Phthalate Analytical Standards and
Reference Materials

The selection of appropriate analytical standards and reference materials is critical for the
accurate quantification of Butyl Octyl Phthalate. Certified Reference Materials (CRMs)
provide traceability and are essential for method validation and ensuring the quality of
analytical results.

Table 1: Commercially Available Butyl Octyl Phthalate Analytical Standards and Reference
Materials
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Experimental Protocols

Sample Preparation: Extraction of Butyl Octyl Phthalate
from Polymer Matrices
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This protocol is suitable for the extraction of Butyl Octyl Phthalate from solid polymer samples
such as PVC.

Materials:

o Sample (finely divided, e.g., cut, drilled, or ground)

e Solvent (e.g., 1:1 hexanes:acetone or dichloromethane)
o Glass vials with solvent-resistant caps

» Sonicator

e Centrifuge

o Syringe filters (0.45 um, PTFE)

o Autosampler vials with PTFE-lined septa

Procedure:

e Weigh approximately 1 to 5 grams of the finely divided polymer sample into a glass vial.[1]
e Add a known volume of the extraction solvent to the vial.

 Tightly cap the vial and agitate the mixture using a sonicator or shaker. Heating may be
applied to enhance extraction efficiency.

 After extraction, centrifuge the sample to pellet the polymer particles.
o Carefully transfer the supernatant (extract) to a clean glass tube.
o If necessary, concentrate the extract under a gentle stream of nitrogen.

« Filter the final extract through a 0.45 pum syringe filter into an autosampler vial for analysis.

Sample Preparation: Liquid-Liquid Extraction from
Aqueous Samples
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This protocol is suitable for the extraction of Butyl Octyl Phthalate from aqueous samples like
beverages.[2]

Materials:

Aqueous sample (e.g., beverage)

o Methanol

¢ n-Hexane

e 10% NaCl solution

e 15 mL and 50 mL centrifuge tubes

o \ortex mixer

e Extraction funnel

Procedure:

Pipette 5.00 mL of the aqueous sample into a 15 mL centrifuge tube.

e Add 1.5 mL of methanol and vortex to mix.

e Transfer the mixture to an extraction funnel.

e Add 15 mL of n-hexane to the funnel and shake vigorously for 7 minutes.

o Allow the phases to separate for 5 minutes.

e To break any emulsion, add 0.5 mL of 10% NacCl solution.

o Transfer the upper n-hexane layer to a 50 mL centrifuge tube.

» Concentrate the extract under a gentle stream of nitrogen to the desired final volume.

o Transfer the final extract to an autosampler vial for analysis.
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Analytical Method: Gas Chromatography-Mass

Spectrometry (GC-MS)

GC-MS is a robust and widely used technique for the analysis of phthalates due to its high

sensitivity and specificity.[3][4]

Instrumentation:

o Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

e GC Column: Rtx-440 or Rxi-XLB (30 m x 0.25 mm ID, 0.25 pm film thickness) have shown
good resolution for complex phthalate mixtures.[4][5]

Table 2: GC-MS Instrumental Parameters for Butyl Octyl Phthalate Analysis

Parameter

Value

GC

Injection Volume

1 uL (splitless)

Injector Temperature

250 °C

Carrier Gas

Helium

Column Oven Program

Initial: 100 °C (hold 1 min), Ramp: 10 °C/min to
280 °C, then 5 °C/min to 310 °C (hold 5 min)[2]

MS

lonization Mode

Electron lonization (EIl) at 70 eV

Mass Analyzer

Quadrupole

Scan Mode

Full Scan (e.g., m/z 50-500) and/or Selected lon
Monitoring (SIM)

Characteristic m/z for BOP

149 (base peak for many phthalates), specific

qualifier ions should be used for confirmation.[3]

[4]
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Analytical Method: High-Performance Liquid
Chromatography (HPLC) with UV Detection

HPLC provides an alternative method for the analysis of phthalates, particularly for samples
that are not amenable to GC analysis.

Instrumentation:
e High-Performance Liquid Chromatograph with a UV/Vis or Diode Array Detector (DAD)
e HPLC Column: Phenyl-hexyl or C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 um)[3][6]

Table 3: HPLC Instrumental Parameters for Butyl Octyl Phthalate Analysis

Parameter Value

HPLC

Mobile Phase Gradient elution with Acetonitrile and Water[6]

Flow Rate 1.0 mL/min

Injection Volume 10-20 uL

Column Temperature 30°C

Detector

Wavelength 224 - 230 nm[7][8]
Visualizations
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Caption: General experimental workflow for the analysis of Butyl Octyl Phthalate.
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Caption: Relationship between standards, method validation, and reliable results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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